Cas no 146830-83-3 (1H-Purine-2,6-dione, 3,7-dihydro-1-(phenylmethyl)-)

1H-Purine-2,6-dione, 3,7-dihydro-1-(phenylmethyl)- structure
146830-83-3 structure
Product name:1H-Purine-2,6-dione, 3,7-dihydro-1-(phenylmethyl)-
CAS No:146830-83-3
MF:C12H10N4O2
MW:242.23340177536
CID:1323243

1H-Purine-2,6-dione, 3,7-dihydro-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine-2,6-dione, 3,7-dihydro-1-(phenylmethyl)-
    • 1H-Purine-2,6-dione, 3,9-dihydro-1-(phenylmethyl)-
    • Inchi: 1S/C12H10N4O2/c17-11-9-10(14-7-13-9)15-12(18)16(11)6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H,13,14)(H,15,18)
    • InChI Key: PCBFNMPKPKBIAA-UHFFFAOYSA-N
    • SMILES: N1C2=C(NC(=O)N(CC3=CC=CC=C3)C2=O)NC=1

Computed Properties

  • Exact Mass: 242.0805

Experimental Properties

  • Density: 1.457±0.06 g/cm3(Predicted)
  • PSA: 78.09
  • pka: 7.60±0.70(Predicted)

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